1-(2-chlorophenyl)-3-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)urea
• InChI: InChI=1S/C16H13ClN4O2/c1-10-14(15(22)21-9-5-4-8-13(21)18-10)20-16(23)19-12-7-3-2-6-11(12)17/h2-9H,1H3,(H2,19,20,23)
• InChI Key: AVWZSDRZQBKVJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C=CC=CC2=N1)NC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C16H13ClN4O2
• Molecular Weight: 328.75 g/mol

Description

1-(2-chlorophenyl)-3-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)urea is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action and biochemical effects that make it a promising candidate for future research.

Scientific Research Applications

1. Supramolecular Chemistry

Ureidopyrimidinones, such as the compound , have been studied for their strong dimerization properties via hydrogen bonding. This characteristic is significant in the field of supramolecular chemistry, particularly for the development of self-assembling systems. For instance, Beijer et al. (1998) highlighted the high dimerization constant of ureidopyrimidinones, demonstrating their potential as building blocks in supramolecular structures (Beijer et al., 1998).

2. Herbicidal Applications

The structure of the compound is similar to phenyltetrahydropyrimidinones, which have been identified as chlorosis-inducing preemergence herbicides. These compounds function by inhibiting carotenoid biosynthesis at the phytoene desaturase step. Babczinski et al. (1995) conducted structure-activity investigations, highlighting the herbicidal efficacy of these compounds (Babczinski et al., 1995).

3. Anticancer and Antimicrobial Activities

The framework of the compound is akin to pyrido[2,3-d]pyrimidine derivatives which have demonstrated marked inhibition against various cancer cell lines, including human colon cancer, lung adenocarcinoma, and gastric cancer cell lines. Huang et al. (2020) reported significant anticancer activity of these compounds, underscoring their potential in cancer research (Huang et al., 2020). Additionally, compounds containing the pyrido[1,2-a]pyrimidine nucleus have been synthesized and evaluated for antimicrobial activity, as explored by Joshi et al. (2012) (Joshi et al., 2012).

4. Optical and Electronic Properties

Compounds structurally related to the specified chemical have been assessed for their electrooptic properties, which are significant in optoelectronic device fabrications. Shkir et al. (2018) conducted a comprehensive study on a chalcone derivative, elucidating its potential in nonlinear optics due to its high second and third harmonic generation values (Shkir et al., 2018).